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Compound of Interest

Compound Name: Schisanhenol B

Cat. No.: B012759

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Initial Note: This document focuses on the lignan Schisanhenol, which has been isolated from
Schisandra rubriflora. Initial research indicates that the query for "Schisanhenol B" may be a
typographical error, as the scientific literature predominantly refers to "Schisanhenol" (also
known as Gomisin K3) in the context of this plant species. No distinct compound named
"Schisanhenol B" has been identified in the reviewed literature for S. rubriflora.

Introduction

Schisandra rubriflora, a deciduous climbing plant native to China, India, and Myanmar, is a rich
source of bioactive lignans. Among these, Schisanhenol has emerged as a compound of
significant interest due to its diverse pharmacological activities. This technical guide provides a
comprehensive overview of the discovery, isolation, characterization, and biological evaluation
of Schisanhenol from S. rubriflora, tailored for researchers and professionals in the field of drug
discovery and development.

Quantitative Analysis of Schisanhenol

Schisanhenol has been quantified in various parts of the Schisandra rubriflora plant, with the
fruit being a particularly rich source. The concentration of Schisanhenol can vary depending on
the specific plant part and its gender.
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Concentration (mg/100 g
Plant Part . Reference
Dry Weight)

Fruit 454 [1][2]

Not explicitly quantified, but
Female Leaves
present

Not explicitly quantified, but
Male Leaves
present

Experimental Protocols
Isolation and Purification of Schisanhenol

The isolation of Schisanhenol from Schisandra rubriflora typically involves a multi-step process
of extraction and chromatographic separation. While a universally standardized protocol is not
available, the following methodology is based on commonly employed techniques for lignan
isolation.

3.1.1. Plant Material and Extraction

e Plant Material: Dried and powdered fruits of Schisandra rubriflora are used as the starting

material.

» Extraction: The powdered material is extracted with a suitable solvent, such as 70% ethanol
or methanol, at room temperature or with gentle heating. This process is often repeated
multiple times to ensure exhaustive extraction. The resulting extracts are then combined and
concentrated under reduced pressure to yield a crude extract.

3.1.2. Chromatographic Separation

e Initial Fractionation: The crude extract is typically subjected to a preliminary fractionation
using techniques like solvent-solvent partitioning or column chromatography over a
macroporous resin (e.g., AB-8). Elution is performed with a gradient of ethanol in water.

 Silica Gel Column Chromatography: The lignan-rich fractions are further purified by repeated
column chromatography on silica gel. A gradient of petroleum ether and ethyl acetate is
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commonly used as the mobile phase.

o Preparative High-Performance Liquid Chromatography (HPLC): For final purification to
obtain high-purity Schisanhenol, preparative HPLC on an ODS (C18) column is employed.
The mobile phase often consists of a mixture of methanol and water.

dot graph TD { A[Dried and Powdered S. rubriflora Fruit] --> B{Extraction with 70% Ethanol}; B -
-> C[Concentration of Crude Extract]; C --> D{Macroporous Resin Column Chromatography}; D
--> E[Elution with Ethanol Gradient]; E --> F{Silica Gel Column Chromatography}; F -->
G[Elution with Petroleum Ether/Ethyl Acetate Gradient]; G --> H{Preparative HPLC (ODS
Column)}; H --> [[Pure Schisanhenol];

Caption: General workflow for the isolation of Schisanhenol.

Structural Elucidation Data

The structure of Schisanhenol is confirmed through a combination of spectroscopic techniques,
primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

NMR Spectroscopic Data

The following table summarizes the reported 1H and 13C NMR chemical shifts for
Schisanhenol.[3]
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Position 13C NMR (3C) 1H NMR (3H, mult., J in Hz)
1 134.1

2 106.8 6.57 (s)

3 151.7

4 140.7

5 151.3

6 39.8 2.58 (m), 2.13 (m)
7 34.3 1.87 (m)

8 24.1 2.45 (m), 1.95 (m)
9 40.5 1.55 (m)

10 125.7

11 148.9

12 149.1

13 110.1 6.69 (s)

14 129.5

1-OCH3 60.9 3.89 (s)

2-OCH3 55.9 3.55 (s)

3-OCH3 60.9 3.89 (s)

12-OCH3 61.3 3.88 (s)

13-OCH3 55.9 3.85 (s)

7-CH3 12.9 0.98 (d, 7.0)
8-CH3 21.6 0.75 (d, 7.0)

Note: NMR data can vary slightly depending on the solvent used.
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Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) is used to determine the exact mass and elemental
composition of Schisanhenol.

Technique lonization Mode Observed m/z Molecular Formula

HR-ESI-MS Positive [M+H]+ C23H3006

Biological Activities and Signaling Pathways

Schisanhenol has demonstrated a range of biological activities, with anti-HIV and
neuroprotective effects being the most prominent.

Anti-HIV Activity

Schisanhenol has been shown to inhibit the replication of the Human Immunodeficiency Virus
(HIV). While the precise mechanism is still under investigation, it is hypothesized that, like other
lignans from the Schisandra genus, it may target the HIV-1 reverse transcriptase enzyme.
Inhibition of this enzyme is a critical step in preventing the conversion of viral RNA into DNA,
thus halting the viral replication cycle.

Click to download full resolution via product page

Caption: Proposed anti-HIV mechanism of Schisanhenol.

Neuroprotective Effects

Schisanhenol has been shown to possess neuroprotective properties, potentially through the
activation of the SIRT1-PGC-1a signaling pathway. This pathway is involved in mitochondrial
biogenesis and function, as well as in the reduction of oxidative stress. By activating this
pathway, Schisanhenol may help to protect neuronal cells from damage and improve cognitive
function.
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Caption: Neuroprotective signaling pathway of Schisanhenol.

Conclusion

Schisanhenol, a dibenzocyclooctadiene lignan isolated from Schisandra rubriflora, represents a
promising natural product with significant therapeutic potential. Its demonstrated anti-HIV and
neuroprotective activities warrant further investigation for the development of novel therapeutic
agents. This guide provides a foundational understanding of the discovery, isolation,
characterization, and known biological activities of Schisanhenol, serving as a valuable
resource for the scientific and drug development communities. Further research is encouraged
to fully elucidate its mechanisms of action and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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